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Audience: Researchers, scientists, and drug development professionals.

Abstract: The oxamide unit, characterized by its N,N'-diacylated hydrazine core, is a structurally
simple yet powerful linker in supramolecular chemistry. Its rigid, planar conformation and the
presence of two pairs of hydrogen-bond donors (N-H) and acceptors (C=0) make it an
exceptional building block for creating highly ordered, non-covalent assemblies. This document
provides an overview of the key applications of oxamide linkers, quantitative data on their
binding capabilities, and detailed protocols for their synthesis and characterization in a
research setting.

Core Principles and Applications

The utility of the oxamide linker is rooted in its predictable geometry and strong, directional
hydrogen-bonding capabilities. The two amide groups are often oriented anti-parallel, creating
a robust motif for self-assembly and molecular recognition.

Anion Recognition

The electron-deficient N-H protons of the oxamide core are pre-organized for binding to anions.
By incorporating oxamide units into macrocyclic or acyclic structures, researchers can create
highly selective receptors for anions like halides, sulfates, and phosphates. The rigidity of the
linker minimizes the entropic penalty upon binding, leading to high association constants.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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